Keto Bisoprolol
CAS No.: 864544-37-6
VCID: VC0193003
Molecular Formula: C18H29NO5
Molecular Weight: 339.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Keto Bisoprolol is a derivative of Bisoprolol, a cardioselective beta-1 adrenergic blocker, primarily used in treating hypertension and heart failure. Bisoprolol, sold under the brand name Zebeta, is a beta blocker selective for the beta-1 receptor and used for cardiovascular diseases, including tachyarrhythmias, high blood pressure, angina, and heart failure . Bisoprolol competitively blocks catecholamine stimulation of β1 adrenergic receptors, decreasing the adrenergic tone of the heart muscle and pacemaker cells . The presence of a keto group in Keto Bisoprolol alters its pharmacological properties and potentially enhances its therapeutic efficacy. Keto Bisoprolol exhibits biological activity as a beta-1 adrenergic antagonist, potentially improving absorption and distribution in the body due to the keto group enhancing lipophilicity. Keto Bisoprolol-d5 Hydrochloride, with the molecular formula C₁₈H₂₅D₅ClNO₅ and a molecular weight of 380.92, is another related chemical compound . Synonyms for Keto Bisoprolol-d5 Hydrochloride include 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy-d5]-Benzoic Acid 2-(1-methylethoxy)ethyl Ester Hydrochloride and 2-Isopropoxyethyl-4-[[(2RS)-2-hydroxy-3-(isopropylamino)propyl-d5]oxy]benzoate Hydrochloride . Bisoprolol is a potent, selective, and orally active β1-adrenergic receptor blocker with little activity on β2-receptors, researched for hypertension, coronary artery disease, and stable ventricular dysfunction . Bisoprolol's mechanism of action involves selectively blocking β1-adrenergic receptors in the heart, reducing heart rate and blood pressure . Common side effects of Bisoprolol include headache, fatigue, diarrhea, and leg swelling, while more severe side effects include worsening asthma, difficulty recognizing low blood sugar, and worsening heart failure . Bisoprolol was patented in 1976 and approved for medical use in 1986 and is on the World Health Organization's List of Essential Medicines . |
---|---|
CAS No. | 864544-37-6 |
Product Name | Keto Bisoprolol |
Molecular Formula | C18H29NO5 |
Molecular Weight | 339.4 g/mol |
IUPAC Name | 2-propan-2-yloxyethyl 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]benzoate |
Standard InChI | InChI=1S/C18H29NO5/c1-13(2)19-11-16(20)12-24-17-7-5-15(6-8-17)18(21)23-10-9-22-14(3)4/h5-8,13-14,16,19-20H,9-12H2,1-4H3 |
Standard InChIKey | DUPZZHDDPRYPMB-UHFFFAOYSA-N |
SMILES | CC(C)NCC(COC1=CC=C(C=C1)C(=O)OCCOC(C)C)O |
Canonical SMILES | CC(C)NCC(COC1=CC=C(C=C1)C(=O)OCCOC(C)C)O |
Purity | > 95% |
Synonyms | Keto Bisoprolol; 2-Isopropoxyethyl-4-[[(2RS)-2-hydroxy-3-(isopropylaMino)propyl]oxy]benzoate; 4-[2-hydroxy-3-[(1-Methylethyl)aMino]propoxy]-Benzoic Acid 2-(1-Methylethoxy)ethyl Ester |
PubChem Compound | 24206461 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume